Cas no 1934378-67-2 (Methyl 6-azaspiro[3.4]octane-7-carboxylate)
Methyl 6-azaspiro[3.4]octane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-azaspiro[3.4]octane-7-carboxylate
- 1934378-67-2
- SCHEMBL24112563
- EN300-4714332
-
- Inchi: 1S/C9H15NO2/c1-12-8(11)7-5-9(6-10-7)3-2-4-9/h7,10H,2-6H2,1H3
- InChI Key: BLYMNLNQKSVGCK-UHFFFAOYSA-N
- SMILES: C1C2(CC(C(OC)=O)NC2)CC1
Computed Properties
- Exact Mass: 169.110278721g/mol
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 243.3±33.0 °C(Predicted)
- pka: 9.34±0.40(Predicted)
Methyl 6-azaspiro[3.4]octane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4714332-0.05g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 0.05g |
$816.0 | 2025-03-15 | |
| Enamine | EN300-4714332-0.1g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 0.1g |
$855.0 | 2025-03-15 | |
| Enamine | EN300-4714332-0.25g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 0.25g |
$893.0 | 2025-03-15 | |
| Enamine | EN300-4714332-0.5g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 0.5g |
$933.0 | 2025-03-15 | |
| Enamine | EN300-4714332-1.0g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 1.0g |
$971.0 | 2025-03-15 | |
| Enamine | EN300-4714332-2.5g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 2.5g |
$1903.0 | 2025-03-15 | |
| Enamine | EN300-4714332-5.0g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 5.0g |
$2816.0 | 2025-03-15 | |
| Enamine | EN300-4714332-10.0g |
methyl 6-azaspiro[3.4]octane-7-carboxylate |
1934378-67-2 | 95.0% | 10.0g |
$4176.0 | 2025-03-15 |
Methyl 6-azaspiro[3.4]octane-7-carboxylate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Methyl 6-azaspiro[3.4]octane-7-carboxylate
Exploring Methyl 6-azaspiro[3.4]octane-7-carboxylate (CAS No. 1934378-67-2): A Versatile Building Block in Modern Organic Synthesis
In the realm of organic chemistry, Methyl 6-azaspiro[3.4]octane-7-carboxylate (CAS 1934378-67-2) has emerged as a pivotal compound due to its unique spirocyclic structure and functional versatility. This heterocyclic scaffold is increasingly sought after in pharmaceutical research, agrochemical development, and material science, aligning with the growing demand for novel molecular architectures in drug discovery. Its azaspiro[3.4]octane core offers steric and electronic properties that enable diverse derivatization, making it a hotspot for medicinal chemistry optimization.
The compound’s methyl ester group (highlighted in its name) provides a handle for further chemical modifications, such as hydrolysis or transesterification, which are critical in prodrug design and bioconjugation strategies. Researchers are particularly intrigued by its potential to enhance bioavailability and target selectivity in small-molecule therapeutics, topics frequently searched in AI-driven drug development platforms. Recent publications have linked similar spirocyclic compounds to breakthroughs in CNS drug delivery and enzyme inhibition, further fueling interest in CAS 1934378-67-2.
From an industrial perspective, the synthesis of Methyl 6-azaspiro[3.4]octane-7-carboxylate often involves catalytic ring-closure or multicomponent reactions, methods that dominate trending discussions in green chemistry forums. Its atom economy and compatibility with flow chemistry setups make it a candidate for sustainable scale-up—a priority for manufacturers addressing ESG (Environmental, Social, and Governance) metrics. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control specialists.
Beyond pharmaceuticals, this compound’s rigid spiro framework has applications in designing advanced materials, such as metal-organic frameworks (MOFs) or polymeric catalysts. Its ability to impart chirality and thermal stability resonates with material scientists exploring high-performance polymers. Notably, patent databases reveal its use in electronic materials, tying into the surge of searches around organic semiconductors and flexible electronics.
As the scientific community leans toward fragment-based drug discovery (FBDD), Methyl 6-azaspiro[3.4]octane-7-carboxylate stands out as a valuable molecular fragment. Its three-dimensionality addresses the “flatness” critique of traditional libraries, a hot topic in computational chemistry circles. Collaborative platforms like PubChem and SciFinder report rising user inquiries about its SAR (Structure-Activity Relationship) profiles, underscoring its relevance in hit-to-lead optimization.
In conclusion, CAS 1934378-67-2 exemplifies how specialty chemicals drive innovation across disciplines. Its dual role as a pharmacophore and material precursor ensures sustained interest, while its synthetic adaptability meets the demand for scalable methodologies. For those tracking emerging chemical entities, this compound is a compelling case study in bridging academic insight with industrial application.
1934378-67-2 (Methyl 6-azaspiro[3.4]octane-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)